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Compound of Interest

Compound Name: 3-ACETYLOXINDOLE

CAS No.: 17266-70-5

Cat. No.: B098130

Get Quote

CAS: 20420-52-4 | Formula: C₁₀H₉NO | Mol.[1][2][3][4] Weight: 173.19 g/mol [2][3][4]

Part 1: Executive Safety Summary
As a Senior Application Scientist, I emphasize that safe disposal is not merely a regulatory

checkbox but a critical component of experimental integrity. 3-Acetyloxindole is a

functionalized indole derivative often used as a synthetic intermediate.[1][2][3][4] While not

typically classified as a "High Hazard" (P-listed or U-listed) substance under RCRA, its

structural properties—specifically the acidic proton on the nitrogen and the electrophilic

carbonyl—dictate its reactivity profile and disposal logic.[2][3][4]

The Core Directive: Treat all 3-Acetyloxindole waste as Non-Halogenated Organic Waste

intended for high-temperature incineration.[1][2][3][4] Never dispose of this compound down

the drain.[2][3][4]
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Property Value Disposal Implication

Physical State Solid (Powder/Crystals)

Requires particulate

containment (N95/P100)

during transfer.[1][2][3][4]

Solubility
Soluble in organic solvents

(DMSO, MeOH)

Waste streams will likely be

liquid solutions; requires

solvent compatibility checks.[1]

[2][3][4]

Melting Point ~190–194 °C

Stable solid at room temp; not

a flammability risk in pure form.

[1][2][3][4]

Reactivity
Sensitive to Strong Oxidizers &

Bases

CRITICAL: Do not mix with

Nitric Acid or concentrated

NaOH in waste drums.[1][2][3]

[4]

Part 2: Immediate Spill Response Protocol
For spills >10g or involving solution contamination.[2][3][4]

This protocol prioritizes containment of the indole core to prevent environmental leaching.[2][3]

[4]
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Spill Detected

1. Assess State

Solid (Powder) Solution (Solvent)

Avoid Dust Generation
Use Damp Paper Towel

or HEPA Vacuum

Absorb with Vermiculite
or Polypropylene Pads

Double Bag in 
Polyethylene (PE) Bags

Label: 'Non-Regulated
Chemical Waste'

Click to download full resolution via product page

Figure 1: Decision logic for immediate containment of 3-Acetyloxindole spills.

Step-by-Step Response
Evacuate & Ventilate: If the spill is a fine powder and airborne dust is visible, evacuate the

immediate area for 15 minutes to allow settling.[2][3][4]

PPE Donning: Nitrile gloves (0.11 mm minimum thickness) provide adequate protection

against incidental contact.[2][3][4] Wear safety goggles and a lab coat.[2][3][4]

Containment:
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Solids: Do not dry sweep.[2][3][4] Cover with a damp paper towel to suppress dust, then

scoop into a waste container.[2][3][4]

Liquids: Use vermiculite or universal absorbent pads.[2][3][4] Do not use combustible

materials (sawdust) if the solvent is flammable (e.g., Acetone/Methanol).[2][3][4]

Decontamination: Wipe the surface with a 10% soap/water solution.[2][3][4] 3-
Acetyloxindole is organic-soluble; water alone may smear it.[1][2][3][4] A surfactant is

necessary to lift the residue.[2][3][4]

Part 3: Waste Stream Segregation & Disposal
The scientific rationale for waste classification.[2][3][4]

Pure Substance (Solid)[1][2][3][4]
Classification: Non-RCRA Regulated Chemical Waste (unless characteristic).[2][3][4]

Container: Clear polyethylene bag or wide-mouth HDPE jar.

Labeling: "3-Acetyloxindole - Solid Waste - Irritant."[1][2][3][4]

Disposal Path: High-Temperature Incineration.[1][2][3][4]

Solution Waste (Mother Liquors/Reaction Mixtures)
This is the most common disposal scenario.[2][3][4] The disposal method is dictated by the

solvent, not the solute, provided the concentration is <5%.[2][3][4]

3-Acetyloxindole
Waste Solution Identify Solvent

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Acetone)

Stream A: Halogenated
Organic Waste

Stream B: High BTU
Organic Waste

Fuel Blending /
Incineration

Click to download full resolution via product page

Figure 2: Solvent-based segregation logic for liquid waste containing 3-Acetyloxindole.
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Contaminated Debris (Sharps/Gloves)[1][2][3][4]
Sharps: If introduced via syringe, the needle must go into a rigid Bio/Chem sharps container.

[2][3][4]

Gloves/Wipes: If heavily soiled, dispose of as solid chemical waste.[2][3][4] If trace

contamination, these may often be disposed of as trash, but always verify with your facility's

EHS officer.[2][3][4]

Part 4: Regulatory & Compliance Context (E-E-A-T)
Why Incineration?
While 3-Acetyloxindole is not a persistent organic pollutant (POP), indole derivatives can be

bioactive.[1][2][4] Landfilling (even in lined cells) introduces a risk of groundwater leaching.[2]

[3][4] Incineration ensures complete destruction of the indole ring system, converting it to CO₂,

H₂O, and NOₓ.[2][3][4]

RCRA Considerations (USA)
Under the Resource Conservation and Recovery Act (RCRA):

P-List/U-List: 3-Acetyloxindole is not listed.[1][2][3][4]

Characteristic Waste: It generally does not exhibit ignitability (D001), corrosivity (D002), or

reactivity (D003).[1][2][4]

Toxicity (D004-D043): It is not a standard TCLP analyte.[1][2][4]

Conclusion: It is a "Non-Regulated" waste, but institutional policy usually mandates treating it

as hazardous to ensure "Cradle-to-Grave" liability protection.[1][2][3][4]

Incompatibility Alert
Do not mix with:

Strong Oxidizers (e.g., KMnO₄, HNO₃): Risk of rapid oxidation/fire.[2][3][4]
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Strong Bases: The NH proton on the indole ring is weakly acidic (pKa ~16).[2][3][4] Strong

bases can deprotonate it, creating a nucleophilic anion that may react unexpectedly with

other waste stream components (e.g., alkyl halides), causing exothermic polymerization in

the drum.[1][2][4]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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